molecular formula C7H6BrN3 B6176478 1-azido-2-bromo-4-methylbenzene CAS No. 136672-35-0

1-azido-2-bromo-4-methylbenzene

Cat. No.: B6176478
CAS No.: 136672-35-0
M. Wt: 212
InChI Key:
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Description

1-azido-2-bromo-4-methylbenzene is a chemical compound with the molecular formula C7H6BrN3. It has a molecular weight of 212.05 . It is also known by registry numbers ZINC000088125674 .


Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with azido, bromo, and methyl groups . The exact positions of these substituents on the benzene ring can be determined by the numbering in the compound’s name.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-azido-2-bromo-4-methylbenzene involves the bromination of 4-methyltoluene followed by azidation of the resulting 2-bromo-4-methyltoluene.", "Starting Materials": [ "4-methyltoluene", "bromine", "sodium azide", "sulfuric acid", "acetic acid", "water" ], "Reaction": [ "Step 1: Bromination of 4-methyltoluene using bromine and sulfuric acid as a catalyst to obtain 2-bromo-4-methyltoluene.", "Step 2: Azidation of 2-bromo-4-methyltoluene using sodium azide in acetic acid and water to obtain 1-azido-2-bromo-4-methylbenzene." ] }

CAS No.

136672-35-0

Molecular Formula

C7H6BrN3

Molecular Weight

212

Purity

95

Origin of Product

United States

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